
Chemical Structure and Reactivity Comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furalaxyl

CAS No.: 57646-30-7

Cat. No.: S528552

Get Quote

A 2018 spectroscopic study provides a direct computational comparison of the key physicochemical

properties of metalaxyl and furalaxyl, which are both phenylamide fungicides [1]. The quantitative data

from this analysis is summarized in the table below.

Property Metalaxyl Furalaxyl Significance / Interpretation

Molecular
Formula

C₁₅H₂₁NO₄ C₁₇H₁₉NO₅ Furalaxyl has a larger, more complex structure.

HOMO-LUMO
Gap

0.21289

a.u.

0.20789

a.u.

A lower gap in furalaxyl suggests higher chemical

reactivity and lower kinetic stability [1].

Global Hardness
(η)

0.10645

a.u.

0.10395

a.u.

Lower hardness in furalaxyl indicates a higher

tendency to interact with other species [1].

Electronegativity
(χ)

0.09070

a.u.

0.09155

a.u.

Comparable values suggest similar attraction for

electrons [1].

Dipole Moment 4.23 Debye 4.96 Debye The higher dipole moment in furalaxyl suggests

stronger intermolecular interactions and potentially
different solubility or binding properties [1].

Experimental Data for Metalaxyl
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While direct comparative efficacy data for furalaxyl is unavailable, the biological activity and applications

of metalaxyl are well-documented.

Antifungal Efficacy and Applications

Metalaxyl is a systemic fungicide highly effective against diseases caused by Oomycetes, such as

Phytophthora, Pythium, and downy mildews [2] [3]. Its efficacy has been demonstrated across various crops:

Saprolegnia parasitica in Aquaculture: In vitro tests showed that metalaxyl has a Minimum
Inhibitory Concentration (MIC) of 5.0 mg/L against this fish pathogen [3].

Alternaria brassicicola on Cabbage: In vitro evaluation found metalaxyl-M to be less effective
against this fungus. A concentration of 100 μg/mL resulted in only 30% inhibition, with a calculated

LC₅₀ of 125.52 ppm [4].
Oomycetes on Various Crops: It has been used to control Phytophthora nicotianae on tobacco,

Phytophthora infestans on potatoes, and Pythium species [5].

Mode of Action and Resistance

Metalaxyl operates systemically, meaning it is absorbed and translocated within the plant. Its primary mode

of action is the inhibition of ribosomal RNA synthesis in the target fungus [3]. However, the search results

highlight a significant challenge: fungal resistance can develop rapidly to this specific mode of action.

Consequently, metalaxyl is often recommended or formulated in combination with other, contact fungicides

(e.g., mancozeb) to manage resistance [4].

Experimental Protocols Cited

The methodologies from the search results provide examples of standard protocols for evaluating fungicide

efficacy:

In Vitro Antifungal Activity (Dilution Method): This method involves preparing different

concentrations of the fungicide in a growth medium (like Potato Dextrose Agar). A defined mycelium
disk from a freshly growing fungus is inoculated onto the center of the plate. After incubation, the

percentage of mycelial growth inhibition is calculated compared to an untreated control [4] [3].
Transcriptomic Analysis: To explore the mechanism of action, one study treated S. parasitica with

metalaxyl (at 5.0 mg/L) for 30 minutes. RNA was then extracted, sequenced, and analyzed to identify
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Differentially Expressed Genes (DEGs) and significantly enriched metabolic pathways, revealing

effects on protein synthesis, oxidative stress, and lipid metabolism [3].

Toxicity and Environmental Profile of Metalaxyl

Understanding the impact of fungicides on non-target organisms is crucial for comprehensive risk

assessment. Research using zebrafish models reveals specific developmental toxicity.

Aspect Findings Experimental Context

Acute Toxicity
(Zebrafish)

LC₅₀ (96-hr) for rac-metalaxyl: 416 mg/L
[6].

Tested on zebrafish embryos.

Developmental
Toxicity

Induces notochord malformations, skeletal

defects, and reduces body length [6].

Zebrafish embryos exposed to 2.5
- 7.5 μg/L from 6 to 72 hours post-
fertilization.

Proposed
Mechanism

Oxidative stress from Reactive Oxygen
Species (ROS), disrupting notochord and

skeletal development [6].

Based on transcriptomic analysis
and biomarker detection.

The experimental workflow for the zebrafish developmental toxicity study is summarized below:
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Expose Zebrafish Embryos

Metalaxyl Concentrations
(2.5, 5.0, 7.5 μg/L)

Exposure Period
6 to 72 hpf

Phenotypic Observation

Abnormalities Noted

Biomarker Analysis
(ROS, Enzyme Activity)

Transcriptomic Analysis
(RNA Sequencing)

Mechanism Identification
(Oxidative Stress Pathways)

Confirm Molecular Mechanism

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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